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Compound of Interest

Compound Name: 3-Oxoisoindoline-5-carbonitrile

Cat. No.: B172163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Oxoisoindoline-5-carbonitrile,

a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document

consolidates available data on its chemical and physical properties, safety information, and

potential biological significance. While direct experimental data on this specific molecule is

limited, this guide draws upon research into the broader class of isoindolinone derivatives to

infer potential applications and areas for future investigation.

Chemical Identity and Properties
3-Oxoisoindoline-5-carbonitrile is a bicyclic compound featuring an isoindolinone core with a

nitrile functional group.

Table 1: Chemical and Physical Properties of 3-Oxoisoindoline-5-carbonitrile
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Property Value Source

CAS Number 1261726-80-0 [1][2][3]

Molecular Formula C₉H₆N₂O [1][2]

Molecular Weight 158.16 g/mol [1][2]

Appearance
Detailed specifications

available from suppliers
[3]

Purity ≥99% (typical) [3]

Storage

Store in a cool, dry place.[4]

Keep in a tightly sealed

container to prevent moisture

absorption and contact with air.

[4]

[3][4]

Note: Specific experimental data for properties such as melting point, boiling point, and

solubility are not readily available in the surveyed literature.

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for 3-Oxoisoindoline-5-carbonitrile is not

publicly available, some suppliers provide basic hazard information.

Table 2: Hazard Information for 3-Oxoisoindoline-5-carbonitrile

Hazard Category Information Source

GHS Pictogram GHS07 (Exclamation Mark) [1]

Hazard Statement H302: Harmful if swallowed [1]

General Handling Precautions:

Due to the limited safety data, it is recommended to handle 3-Oxoisoindoline-5-carbonitrile
with the standard precautions for handling laboratory chemicals. This includes:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isoindolin_1_one_Derivatives_in_Cell_Culture.pdf
https://pubmed.ncbi.nlm.nih.gov/38270433/
https://aoen.lookchem.com/products/CasNo-1261726-80-0-3-oxoisoindoline-5-carbonitrile-15314555.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isoindolin_1_one_Derivatives_in_Cell_Culture.pdf
https://pubmed.ncbi.nlm.nih.gov/38270433/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isoindolin_1_one_Derivatives_in_Cell_Culture.pdf
https://pubmed.ncbi.nlm.nih.gov/38270433/
https://aoen.lookchem.com/products/CasNo-1261726-80-0-3-oxoisoindoline-5-carbonitrile-15314555.html
https://aoen.lookchem.com/products/CasNo-1261726-80-0-3-oxoisoindoline-5-carbonitrile-15314555.html
https://nj-finechem.com/products/nitrile/3-oxoisoindoline-5-carbonitrile-cas-1261273-72-2.html
https://nj-finechem.com/products/nitrile/3-oxoisoindoline-5-carbonitrile-cas-1261273-72-2.html
https://aoen.lookchem.com/products/CasNo-1261726-80-0-3-oxoisoindoline-5-carbonitrile-15314555.html
https://nj-finechem.com/products/nitrile/3-oxoisoindoline-5-carbonitrile-cas-1261273-72-2.html
https://www.benchchem.com/product/b172163?utm_src=pdf-body
https://www.benchchem.com/product/b172163?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isoindolin_1_one_Derivatives_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isoindolin_1_one_Derivatives_in_Cell_Culture.pdf
https://www.benchchem.com/product/b172163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using personal protective equipment (PPE) such as gloves, lab coat, and safety glasses.

Working in a well-ventilated area or under a chemical fume hood.

Avoiding inhalation of dust or fumes.

Preventing contact with skin and eyes.

Washing hands thoroughly after handling.

Synthesis and Experimental Protocols
A documented method for the synthesis of N-substituted 3-oxoisoindoline-1-carbonitrile

derivatives has been reported, which may serve as a foundational reference for the synthesis

of the 5-carbonitrile isomer.[5] The procedure involves a one-pot, three-component

condensation reaction.

Hypothetical Synthesis Workflow:

The synthesis of isoindolinone derivatives often involves cyclization reactions. A potential

synthetic route to 3-Oxoisoindoline-5-carbonitrile could be conceptualized as follows:

Starting Materials
(e.g., Substituted Phthalic Anhydride Derivative)

Cyclization Reaction
(e.g., with an amine source)

Purification
(e.g., Chromatography, Recrystallization) 3-Oxoisoindoline-5-carbonitrile

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of isoindolinone compounds.

Biological Activity and Potential Signaling Pathways
Direct experimental evidence for the biological activity of 3-Oxoisoindoline-5-carbonitrile is

not extensively documented in current literature. However, the isoindolinone scaffold is a

recognized "privileged structure" in medicinal chemistry, present in numerous biologically active

compounds.[1] Derivatives of isoindolinone and the related isoindoline-1,3-dione have

demonstrated a wide array of pharmacological effects, including anticancer, anti-inflammatory,

and neuroprotective activities.[1][2][6][7]
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Potential Areas of Investigation:

Anticancer Activity: Isoindolinone derivatives have been explored as potential inhibitors of

cyclin-dependent kinases (CDKs), such as CDK7, which are crucial regulators of the cell

cycle and are often dysregulated in cancer.[8]

Anti-inflammatory Activity: Some isoindolinone derivatives have been shown to inhibit

inflammatory pathways, such as the NF-κB signaling cascade.[1]

Neuroprotection: Studies on isoindoline-dione derivatives have indicated neuroprotective

effects against oxidative stress, potentially through the activation of the NRF2 signaling

pathway.[2][6][7]

The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional

groups, potentially influencing the binding affinity of the molecule to biological targets.[9][10]

Hypothetical Signaling Pathway Inhibition:

The following diagram illustrates a potential mechanism by which an isoindolinone derivative

might exert anti-inflammatory effects through the inhibition of the NF-κB pathway.
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Caption: A hypothetical model of NF-κB pathway inhibition by an isoindolinone derivative.

Experimental Workflows for Biological Evaluation
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For researchers interested in investigating the biological activity of 3-Oxoisoindoline-5-
carbonitrile, a general workflow for cell-based assays can be followed.

General Cell Viability Assay Workflow:

1. Cell Seeding
(e.g., 96-well plate)

2. Compound Preparation
(Stock solution in DMSO,

serial dilutions)

3. Cell Treatment
(Incubate with compound

for a defined period)

4. Viability Assay
(e.g., MTT, XTT, or

CellTiter-Glo®)

5. Data Analysis
(Measure absorbance/

luminescence, calculate IC₅₀)

Click to download full resolution via product page

Caption: A standard workflow for assessing the cytotoxicity of a test compound.

Experimental Protocol: Cell Viability (MTT Assay)

Cell Seeding: Plate cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well)

and incubate for 24 hours to allow for cell attachment.[1]

Compound Preparation: Prepare a stock solution of 3-Oxoisoindoline-5-carbonitrile in a

suitable solvent, such as DMSO. Perform serial dilutions in cell culture medium to achieve

the desired final concentrations.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of the test compound. Include appropriate controls

(vehicle control, positive control). Incubate for the desired duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions
3-Oxoisoindoline-5-carbonitrile represents a chemical entity with potential for further

investigation in drug discovery and development. While direct experimental data is currently

sparse, its structural similarity to other biologically active isoindolinone derivatives suggests

that it may possess interesting pharmacological properties. Future research should focus on

the experimental determination of its physicochemical properties, a thorough toxicological

evaluation, and screening for biological activities, particularly in the areas of oncology,

inflammation, and neurodegenerative diseases. Elucidation of its mechanism of action and

identification of its molecular targets will be crucial steps in unlocking its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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